2-Amino-5-bromonicotinic acid hydrobromide

• IUPAC Name: 2-amino-5-bromopyridine-3-carboxylic acid;hydrobromide
• InChI: InChI=1S/C6H5BrN2O2.BrH/c7-3-1-4(6(10)11)5(8)9-2-3;/h1-2H,(H2,8,9)(H,10,11);1H
• InChI Key: DNVXDRLDHLVGDY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1C(=O)O)N)Br.Br
• Molecular Formula: C6H6Br2N2O2
• DSSTOX Substance ID: DTXSID40722178
• Molecular Weight: 297.93 g/mol
• CAS RN: 52963-33-4

Description

“2-Amino-5-bromonicotinic acid hydrobromide” is a chemical compound with the molecular formula C6H6Br2N2O2. It is a useful research chemical compound. The compound is also known by other names such as “2-Amino-5-bromonicotinic acid” and "2-Amino-5-bromopyridine-3-carboxylic acid".

Molecular Structure Analysis

The molecular structure of “2-Amino-5-bromonicotinic acid hydrobromide” consists of a pyridine ring substituted with a bromine atom at the 5th position and an amino group at the 2nd position. The compound also contains a carboxylic acid group.

Physical And Chemical Properties Analysis

The compound is a white to yellow solid. It has a molecular weight of 297.93. The compound is stored at +4°C.

Safety And Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use personal protective equipment.

Synthesis routes and methods I

Procedure details

A mixture of 3.6 g 2-amino-nicotinic acid in 450 mL of glacial acetic acid was treated with a solution of 4 mL of bromine in 50 mL of glacial acetic acid over 10-15 min. The resulting mixture was stirred at room temperature for 2 h, diluted with 2 L of diethyl ether, and the ensuing precipitate was filtered and dried to provide 6.1 g of the title compound of Step A as a solid melting at 280° C. (decompose) (lit1. m.p. 280° C., decomposed). 1H NMR (400 MHz, Me2SO-d6): δ 7.38 (br s,2H), 8.08 (s,1H), 8.25 (s,1H), 13.45 (br s,1H). (1 U.S. Pat. No. 3,950,160)

Synthesis routes and methods II

Procedure details

Bromine (7.5 mL, 146 mmol) was added dropwise over 10 min to a suspension of 2-amino-nicotinic acid (20.0 g, 145 mmol) in glacial acetic acid (250 mL) cooled in an ice bath. After the bromine addition was complete, the mixture was stirred at ambient temperature for 2 d. The resulting light yellow solid was isolated by filtration, washed with Et2O, and dried under high vacuum (40° C.) for several hours to give the title compound (40.0 g, 93%): 1H NMR (300 MHz, DMSO-d6) δ 8.33 (d, J=2.5 Hz, 1H), 8.20 (d, J=2.5 Hz, 1H), 8.02 (bs, 3H); ESI MS m/e 217 (M+H)+.